Cas no 2303-01-7 (m-Cresol purple)

• Product name: m-Cresol purple
• CAS No: 2303-01-7
• MF: C₂₁H₁₈O₅S
• MW: 382.4296
• MDL: MFCD00005871
• CID: 42742
• PubChem ID: 24888455

m-Cresol purple Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(4-hydroxy-2-methylphenyl)-3H-benzo[c][1,2]oxathiole 1,1-dioxide
• m-Cresol purple
• Metacresol Purple
• Cresol Purple
• M-CRESOL PURPLE, INDICATOR GRADE
• 3-cresolpurple
• BETZ 0420
• cresolsulfonphthalein
• IND
• Indicator
• M-Cresol Purple, pure, indicator grade
• m-Cresolpurpl
• M-CRESOLSULFONEPHTHALEIN
• m-Cresolsulfonphthalein
• pourpredem-cresol
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-
• 85ODZ58K3D
• NSC9607
• 4,4'-(1,1-dioxido-3h-2,1-benzoxathiole-3,3-diyl)bis(3-methylphenol)
• 4-[3-(4-hydroxy-2-methyl-phenyl)-1,1-dioxo-2,1$l^{6}-benzoxathiol-3-yl]-3-methyl-phenol
• 3-cresol purple
• DTXSID3062316
• OLQIKGSZDTXODA-UHFFFAOYSA-N
• NS00019378
• Kresolpurpur
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis(3-methyl-, S,S-dioxide
• 3,3-Bis(4-hydroxy-2-methylphenyl)-2,1lambda~6~-benzoxathiole-1,1(3H)-dione
• M0002
• m-Cresol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• NSC-9607
• 3H-2,1-Benzoxathiole, 3,3-bis(2-methyl-4-hydroxyphenyl)-,
• m-Cresol,4'-(3H-2,1-benzoxathiol-3-ylidene)di-, S,S-dioxide
• Phenol,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-, S,S-dioxide
• BP_32
• Q907695
• m-Cresol purple indicator
• FT-0628176
• SPD-556
• AKOS015902959
• Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-, S,S-dioxide
• m-Cresol Purple, JIS special grade
• 4-[3-(4-hydroxy-2-methylphenyl)-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-3-methylphenol
• NSC 9607
• meta-Cresol purple
• FT-0628175
• MFCD00005871
• EINECS 218-960-6
• 3,3-Bis(4-hydroxy-2-methylphenyl)-3H-benzo[c][1,2]oxathiole1,1-dioxide
• D91278
• 2303-01-7
• M0074
• m-Cresol Purple, indicator grade, Dye content 90 %
• CRESOL PURPLE [MI]
• SCHEMBL220836
• 4,4'-(1,1-DIOXIDO-3H-2,1-BENZOXATHIOL-3-YLIDENE)BIS(3-METHYLPHENOL)
• AMY22395
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis(3-methyl-
• UNII-85ODZ58K3D
• A924156
• AS-14800
• m-Cresol purple pH indicator solution
• 4,4'-(1,1-Dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[3-methylphenol]; 3H-2,1-Benzoxathiole, phenol derivative; Metacresol Purple; m-Cresolsulfonephthalein; 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[3-methyl-phenol]-S,S-dioxide;
• HY-D0252
• DB-046058
• m-Cresol Purple (Technical Grade)
• CS-0010158

• MDL： MFCD00005871
• Inchi： 1S/C21H18O5S/c1-13-11-15(22)7-9-17(13)21(18-10-8-16(23)12-14(18)2)19-5-3-4-6-20(19)27(24,25)26-21/h3-12,22-23H,1-2H3
• InChI Key： OLQIKGSZDTXODA-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2C(C2C([H])=C([H])C(=C([H])C=2C([H])([H])[H])O[H])(C2C([H])=C([H])C(=C([H])C=2C([H])([H])[H])O[H])O1)(=O)=O
• BRN： 350314

Computed Properties

• Exact Mass: 382.08700
• Monoisotopic Mass: 382.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 17
• XLogP3: 3.7
• Topological Polar Surface Area: 92.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Green brown or brown powder
• Density: 1.4040
• Melting Point: >250°C
• Boiling Point: 571.3°C at 760 mmHg
• Flash Point: 577.5 °C at 760 mmHg
• Refractive Index: 1.668
• Solubility: Solubility Very slightly soluble in water, ethanol; soluble in methanol
• Water Partition Coefficient: Soluble in water and sodium hydroxide solution. Slightly soluble in alcohol.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 92.21000
• LogP: 4.80620
• λmax: 579nm, 371nm
• Merck: 14,2577
• pka: 1.51, 8.32(at 25℃)
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in water, soluble in alcohol and dilute alkali solutions, insoluble in ether, benzene, chloroform, carbon tetrachloride and ethyl acetate
• PH: 1.2 (red) - 2.8 (yellow) and 7.4 (yellow) - 9.0 (purple)

m-Cresol purple Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes

m-Cresol purple Customs Data

• HS CODE：3822009000
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on m-Cresol purple

Introduction to m-Cresol Purple (CAS No. 2303-01-7)

m-Cresol Purple, a compound with the chemical formula C₁₈H₁₇NO₃S and a CAS number of 2303-01-7, is a widely recognized indicator in analytical chemistry. This heterocyclic compound, characterized by its vibrant color changes, finds extensive applications in various scientific and industrial domains. Its unique spectral properties and stability make it an invaluable tool in both laboratory research and commercial processes.

The< strong>m-Cresol Purple molecule consists of a sulfonated phenol structure, which imparts its distinctive chromophoric characteristics. When dissolved in water, it exhibits a range of colors depending on the pH level, making it an excellent pH indicator. Typically, it transitions from yellow to purple as the pH increases from acidic to basic conditions. This property has been harnessed in numerous research applications, particularly in biochemistry and environmental science.

Recent advancements in the field of chemical biology have highlighted the potential of< strong>m-Cresol Purple as a probe for studying enzyme kinetics and metabolic pathways. Its ability to interact with biological molecules under specific pH conditions has opened new avenues for research in drug discovery and diagnostics. For instance, studies have demonstrated its utility in monitoring the activity of enzymes such as carbonic anhydrase, which plays a crucial role in maintaining acid-base balance in the body.

In addition to its role as a pH indicator, m-Cresol Purple has been explored for its applications in sensor technology. Researchers have developed novel sensor systems that leverage its color-changing properties to detect various analytes, including metal ions and organic compounds. These sensors are particularly valuable in environmental monitoring, where they can provide real-time data on water quality and pollution levels. The sensitivity and selectivity of these sensors make them indispensable tools for environmental scientists.

The synthesis of< strong>m-Cresol Purple involves a series of well-established chemical reactions that highlight its versatility as a synthetic intermediate. The process typically begins with the sulfonation of cresol derivatives, followed by cyclization and further functionalization to achieve the desired molecular structure. Advances in synthetic methodologies have enabled more efficient and sustainable production methods, reducing waste and improving yield.

The stability of m-Cresol Purple under various conditions has also been a subject of extensive research. Studies have shown that it remains stable over a wide range of temperatures and pH levels, making it suitable for long-term storage and repeated use in experiments. This stability is attributed to its robust molecular structure and the presence of multiple functional groups that enhance its chemical resilience.

In industrial applications, m-Cresol Purple is used as a dyeing agent and a component in specialty chemicals. Its ability to impart vibrant colors to textiles and other materials has made it popular in the dyeing industry. Moreover, its role as a component in corrosion inhibitors has been explored due to its ability to form protective layers on metal surfaces.

The environmental impact of m-Cresol Purple has also been carefully evaluated. While it is not classified as hazardous or toxic, its persistence in water bodies necessitates responsible handling and disposal practices. Regulatory agencies have established guidelines for its use to minimize potential environmental risks. These guidelines emphasize the importance of proper waste management and spill containment measures.

The future prospects of m-Cresol Purple are promising, with ongoing research focusing on expanding its applications across multiple disciplines. Innovations in nanotechnology have led to the development of nanostructured forms of this compound, which exhibit enhanced properties such as increased solubility and surface area. These advancements hold great potential for developing next-generation materials with tailored functionalities.

In conclusion, m-Cresol Purple (CAS No. 2303-01-7) is a multifaceted compound with significant contributions to analytical chemistry, biochemistry, environmental science, and industrial applications. Its unique properties make it an indispensable tool for researchers and industry professionals alike. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand even further, driving innovation across various sectors.